Cas no 2229622-62-0 (2-azido-2-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol)

• Product Name: 2-azido-2-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• CAS No: 2229622-62-0
• MF: C₁₀H₁₀N₆O
• MW: 230.22600030899
• CID: 6536693
• PubChem ID: 165753860
• Update Time: 2025-06-12

2-azido-2-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• 2229622-62-0
• EN300-1878830

• Inchi： 1S/C10H10N6O/c11-14-12-10(7-17)9-6-16(15-13-9)8-4-2-1-3-5-8/h1-6,10,17H,7H2
• InChI Key： XCJBBPVRWNAQRZ-UHFFFAOYSA-N
• SMILES： OCC(C1=CN(C2C=CC=CC=2)N=N1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 230.09160896g/mol
• Monoisotopic Mass: 230.09160896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.3Ų

Additional information on 2-azido-2-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol

Comprehensive Overview of 2-Azido-2-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol (CAS No. 2229622-62-0)

The compound 2-azido-2-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol (CAS No. 2229622-62-0) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, materials science, and chemical biology. This molecule combines an azido group with a 1,2,3-triazole ring, making it a versatile intermediate for click chemistry reactions. Researchers are particularly interested in its role as a bioorthogonal reagent, which enables selective labeling and modification of biomolecules without interfering with native biological processes.

One of the most compelling aspects of 2-azido-2-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol is its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern click chemistry. This reaction is widely used in drug discovery, polymer science, and bioconjugation due to its high efficiency and specificity. The presence of the phenyl-triazole moiety further enhances the compound's stability and reactivity, making it a valuable tool for designing targeted drug delivery systems and biocompatible materials.

In the context of current research trends, 2-azido-2-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol aligns with the growing demand for green chemistry and sustainable synthetic methodologies. Its ability to participate in metal-free click reactions under mild conditions has been explored as an eco-friendly alternative to traditional synthesis routes. Additionally, the compound's potential in proteomics and glycobiology has sparked interest among scientists studying post-translational modifications and carbohydrate-protein interactions.

The pharmaceutical industry has also taken note of this compound's utility. Its azide-functionalized structure allows for seamless integration into small-molecule prodrugs and biologic conjugates, addressing challenges in drug solubility, bioavailability, and targeted release. Recent studies have highlighted its role in developing next-generation therapeutics for conditions such as cancer and infectious diseases, where precision medicine approaches are paramount.

From a materials science perspective, 2-azido-2-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol offers exciting possibilities for creating smart polymers and responsive hydrogels. Its dual functionality enables crosslinking and post-polymerization modifications, which are critical for designing materials with tunable mechanical properties and stimuli-responsive behavior. These advancements are particularly relevant to fields like tissue engineering and 3D bioprinting, where customized biomaterials are in high demand.

As the scientific community continues to explore the boundaries of chemical biology, compounds like 2-azido-2-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol are proving indispensable. Its compatibility with high-throughput screening platforms and combinatorial chemistry techniques makes it a valuable asset for accelerating drug discovery pipelines. Moreover, its applications in chemical proteomics are helping researchers map protein interactions and identify novel drug targets with unprecedented precision.

In summary, 2-azido-2-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol (CAS No. 2229622-62-0) represents a cutting-edge tool in modern chemistry and biology. Its multifaceted applications—from drug development to advanced materials—underscore its importance in addressing some of today's most pressing scientific challenges. As research progresses, this compound is poised to play an even greater role in shaping the future of precision medicine and sustainable technology.